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Compound of Interest

Compound Name: SM30 Protein

Cat. No.: B134567

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the detection and semi-quantitative
analysis of SM30 protein expression in sea urchin tissues and cells using Western blotting.
SM30 is a 30.6 kDa acidic protein that plays a crucial role in the biomineralization of the
embryonic spicules in sea urchins.[1] Understanding its expression patterns is vital for research
into developmental biology, biomineralization, and the development of novel biomaterials.
While direct applications in drug development are still exploratory, the study of SM30 and its
associated pathways may offer insights into processes like tissue mineralization and
regeneration.

Data Presentation: SM30 Gene Expression in Sea
Urchin Tissues

The following table summarizes the relative mRNA expression levels of the SpSM30 gene
family in various embryonic and adult tissues of the sea urchin Strongylocentrotus purpuratus.
This data, derived from reverse transcription-polymerase chain reaction (RT-PCR) studies,
provides a strong indication of protein expression levels.[1]
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Gene Embryo Adult Test Adult Spine Adult Tooth
SpSM30A High Not Expressed Not Expressed Not Expressed
SpSM30B Moderate Moderate Moderate Moderate
SpSM30C Moderate Moderate Moderate Moderate
SpSM30D Not Expressed Not Expressed High High
SpSM30E Moderate High Not Expressed High
SpSM30F Low/Transient Low High Low

Note: Expression levels are qualitative (High, Moderate, Low, Not Expressed) and based on
published RT-PCR data, which reflects mRNA levels and are indicative of protein expression.[1]

Experimental Protocols

Protein Extraction from Sea Urchin Embryos and
Tissues

This protocol is designed to extract total protein from sea urchin embryos and adult tissues,
which can then be used for Western blot analysis.

Materials:

e Sea urchin embryos at the desired developmental stage (e.g., prism stage where SM30
expression is high)[1]

e Adult sea urchin tissues (e.g., spine, tooth, test)
 |ce-cold Phosphate-Buffered Saline (PBS)

e RIPA Lysis Buffer (50 mM Tris-HCI pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium
deoxycholate, 0.1% SDS) supplemented with protease inhibitor cocktail

e Dounce homogenizer or sonicator

e Microcentrifuge
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o BCA Protein Assay Kit

Protocol:

Harvest sea urchin embryos by centrifugation at 500 x g for 2 minutes at 4°C. For adult
tissues, dissect and immediately place in ice-cold PBS.

e Wash the embryos or tissues twice with ice-cold PBS.
e Add 10 volumes of ice-cold RIPA buffer with protease inhibitors to the pellet or tissue.

 Homogenize the sample on ice using a Dounce homogenizer or sonicate in short bursts until
the tissue is completely lysed.

 Incubate the lysate on ice for 30 minutes with occasional vortexing.

o Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

o Transfer the supernatant to a new pre-chilled tube. This is the total protein extract.
o Determine the protein concentration using a BCA protein assay.

o Store the protein extracts at -80°C until use.

Western Blot Protocol for SM30 Protein

This protocol is optimized for the detection of the ~30 kDa acidic SM30 protein.
Materials:

o Protein extract from sea urchin embryos or tissues

o Laemmli sample buffer (2X)

e 12% or 15% Tris-Tricine polyacrylamide gels

e Tris-Tricine-SDS running buffer

o Prestained protein ladder
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e PVDF membrane (0.22 um pore size)

o Transfer buffer (25 mM Tris, 192 mM glycine, 20% methanol)

» Blocking buffer (5% non-fat dry milk or 5% BSA in TBST)

e Primary antibody against SM30 (requires a custom or commercially available antibody)
o HRP-conjugated secondary antibody

e TBST (Tris-Buffered Saline with 0.1% Tween-20)

o Enhanced Chemiluminescence (ECL) detection reagents

o Chemiluminescence imaging system

Protocol:

o Sample Preparation: Mix the protein extract with an equal volume of 2X Laemmli sample
buffer. Heat the samples at 95°C for 5 minutes.

o Gel Electrophoresis: Load 20-30 pug of protein per lane onto a 12% or 15% Tris-Tricine
polyacrylamide gel. Include a prestained protein ladder. Run the gel at 100-120V until the
dye front reaches the bottom of the gel. Note: Tris-Tricine gels provide better resolution for
smaller proteins like SM30.

e Protein Transfer:

[e]

Equilibrate the gel in transfer buffer for 10-15 minutes.

o Activate the PVDF membrane in methanol for 30 seconds, followed by a brief rinse in
deionized water and then equilibration in transfer buffer.

o Assemble the transfer sandwich (sponge, filter paper, gel, PVDF membrane, filter paper,
sponge).

o Perform a wet transfer at 100V for 60-90 minutes at 4°C. Note: For the acidic SM30
protein, ensure good contact between the gel and membrane and do not extend transfer
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times excessively to prevent the protein from passing through the membrane.

e Immunoblotting:

o After transfer, block the membrane with blocking buffer for 1 hour at room temperature
with gentle agitation.

o Incubate the membrane with the primary anti-SM30 antibody diluted in blocking buffer
overnight at 4°C with gentle agitation. The optimal antibody dilution should be determined
empirically.

o Wash the membrane three times for 10 minutes each with TBST.

o Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking
buffer for 1 hour at room temperature.

o Wash the membrane three times for 10 minutes each with TBST.
e Detection:
o Prepare the ECL detection reagents according to the manufacturer's instructions.
o Incubate the membrane with the ECL substrate for 1-5 minutes.
o Capture the chemiluminescent signal using an imaging system.

Visualizations
SM30 Expression and Biomineralization Workflow
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Caption: Workflow of SM30 gene regulation and its role in sea urchin spicule formation.

Western Blot Experimental Workflow
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Caption: Step-by-step workflow for the Western blot analysis of SM30 protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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